Cas no 109872-58-4 (6-[(3-sulfanylanilino)methylidene]cyclohexa-2,4-dien-1-one)

• Product Name: 6-[(3-sulfanylanilino)methylidene]cyclohexa-2,4-dien-1-one
• CAS No: 109872-58-4
• MF: C₁₃H₁₁NOS
• MW: 229.297541856766
• CID: 1189307
• PubChem ID: 136234131
• Update Time: 2025-04-20

6-[(3-sulfanylanilino)methylidene]cyclohexa-2,4-dien-1-one Chemical and Physical Properties

Names and Identifiers

• 6-[(3-sulfanylanilino)methylidene]cyclohexa-2,4-dien-1-one
• 109872-58-4
• DTXSID50763037

• Inchi： 1S/C13H11NOS/c15-13-7-2-1-4-10(13)9-14-11-5-3-6-12(16)8-11/h1-9,15-16H/b14-9+
• InChI Key： SPUVNUMTBRATBS-NTEUORMPSA-N
• SMILES： SC1=CC=CC(=C1)/N=C/C1C=CC=CC=1O

Computed Properties

• Exact Mass: 229.05613515g/mol
• Monoisotopic Mass: 229.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 33.6Ų